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For researchers, scientists, and drug development professionals, understanding the nuances of
surgical techniques and their resulting patient outcomes is paramount. This guide provides a
detailed comparison of posterior release sclerotomy and conventional evisceration, two primary
techniques for managing a blind, painful eye. The following analysis, supported by
experimental data, aims to delineate the performance of each procedure, offering a clear
perspective on their respective advantages and limitations.

Evisceration is a surgical procedure that involves the removal of the intraocular contents while
preserving the scleral shell and extraocular muscles.[1] The primary objective is to create a
stable orbital implant for optimal prosthetic motility and cosmetic appearance.[2] While
conventional evisceration has been a longstanding practice, the introduction of posterior
release sclerotomy aims to address some of its inherent limitations, particularly concerning
implant size and subsequent complications.[2]

Experimental Protocols
Conventional Evisceration

The conventional evisceration procedure is performed under general or local anesthesia.[3]
The core steps are as follows:[1][4][5]

e Peritomy: A 360° incision is made in the conjunctiva around the cornea to expose the sclera.

[1]14]
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o Corneal Excision: The cornea is completely removed.[1]

o Removal of Intraocular Contents: The contents of the eye, including the iris, lens, vitreous,
and retina, are carefully removed using an evisceration spoon, ensuring no uveal tissue
remains.[1][4]

o Scleral Shell Cleaning: The inside of the scleral cavity is meticulously cleaned.[5]

e Implant Placement: A spherical implant is placed within the scleral shell.[3] In the
conventional method, the size of the implant is restricted by the natural volume of the scleral
cavity.[1]

e Closure: The sclera, Tenon's capsule, and conjunctiva are closed in layers over the implant.

[4]

Posterior Release Sclerotomy

The posterior release sclerotomy technique follows the initial steps of a conventional
evisceration. The key distinction lies in the modification of the scleral shell to accommodate a
larger implant.[1]

« Initial Steps: A 360° peritomy, corneal excision, and removal of intraocular contents are
performed as in the conventional technique.[1][4]

o Posterior Sclerotomy: Relaxing incisions are made in the posterior sclera.[6] A common
approach involves creating two or four radial incisions extending towards the back of the
scleral cup.[7] Another variation involves creating superior and inferior scleral flaps that are
severed from the optic nerve.[8]

o Implant Placement: The posterior release allows for the placement of a larger orbital implant
than what the original scleral cavity would permit.[8][9] The implant may be positioned
partially within the scleral shell and partially within the intraconal space, or entirely behind the
posterior sclera.[9][10]

o Closure: The scleral flaps, if created, are sutured over the implant, followed by the closure of
Tenon's capsule and the conjunctiva.[8][10]
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Quantitative Data Summary

The following table summarizes the key quantitative outcomes from various studies comparing
conventional evisceration and different posterior sclerotomy techniques. It is important to note
that the terminology and specific techniques for posterior sclerotomy can vary between studies.

] Posterior Release
Conventional
Outcome Measure . . Sclerotomy & Source(s)
Evisceration

Variants
Average Implant Size
~18 mm 19.24 mm to 20 mm [1][9][10]
(mm)
Implant Exposure Higher rates reported 0% to 16.7% (Varies ]
Rate in some studies by specific technique)
Implant Extrusion Higher rates reported
) _ 0% to 7.4% [718][11]
Rate in some studies
Not significantly
Surgical Time Generally 1-2 hours different from [3]
conventional
Hemorrhage is a
Generally low and
Blood Loss known but rare [1][12]

self-limiting complication

High, with 78% of
. ) . ) patients pleased or
Patient Satisfaction Generally high ] [1]
very pleased in one

study

Signaling Pathways and Logical Relationships

The decision-making process and expected outcomes for both surgical procedures can be
visualized as a logical workflow.
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Caption: Logical workflow comparing the pathways and outcomes of conventional evisceration
and posterior release sclerotomy.

Discussion of Outcomes

The primary advantage of posterior release sclerotomy is the ability to place a larger orbital
implant, with average sizes ranging from 19.24 mm to 20 mm, compared to approximately 18
mm with the conventional technique.[1][9][10] This increased volume replacement can lead to
better cosmetic outcomes by reducing the risk of enophthalmos (sunken eye) and a deep

superior sulcus.[1]
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Data on complication rates suggest that posterior sclerotomy techniques may offer a protective
effect. One study reported a 0% exposure rate for a specific posterior placement technique
compared to 16.7% for a radial sclerotomy technique.[9] Extrusion rates for posterior
sclerotomy procedures are also generally low, reported to be between 0% and 7.4%.[7][8][11]
In contrast, conventional evisceration can have higher rates of implant exposure and extrusion
due to the tighter fit and potential for pressure on the scleral closure.[2]

Surgical time for both procedures is typically between one and two hours, and significant
differences in operative time have not been highlighted in the literature.[3] Blood loss is
generally minimal and manageable in both techniques.[1] Patient satisfaction is reported to be
high for both procedures, with a study on a modified sclerotomy technique indicating that 78%
of patients were pleased or very pleased with the outcome.[1]

Conclusion

Posterior release sclerotomy presents a significant advancement over conventional
evisceration, primarily by allowing for the placement of larger orbital implants. This contributes
to improved cosmetic outcomes and may reduce the incidence of implant-related complications
such as exposure and extrusion. While both procedures have high rates of patient satisfaction,
the ability to better restore orbital volume makes posterior release sclerotomy a compelling
alternative for surgeons aiming to optimize aesthetic results in patients requiring evisceration.
The choice of technique will ultimately depend on the individual patient's anatomy, the
surgeon's experience, and the specific clinical goals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3822222/
https://csurgeries.com/video/evisceration/
https://www.barraquer.com/en/treatment/evisceration
https://www.tandfonline.com/doi/abs/10.1080/01676830.2021.1998915
https://oftalmoloji.org/articles/evisceration-with-posterior-sclerotomy-and-double-scleral-flap-results-of-135-cases/2841
https://pubmed.ncbi.nlm.nih.gov/25811165/
https://pubmed.ncbi.nlm.nih.gov/25811165/
https://www.tandfonline.com/doi/abs/10.1080/01676830.2025.2456496
https://pmc.ncbi.nlm.nih.gov/articles/PMC11372399/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11372399/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12487810/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12487810/
https://www.benchchem.com/product/b1669555#a-comparative-study-of-outcomes-between-posterior-release-sclerotomy-and-conventional-evisceration
https://www.benchchem.com/product/b1669555#a-comparative-study-of-outcomes-between-posterior-release-sclerotomy-and-conventional-evisceration
https://www.benchchem.com/product/b1669555#a-comparative-study-of-outcomes-between-posterior-release-sclerotomy-and-conventional-evisceration
https://www.benchchem.com/product/b1669555#a-comparative-study-of-outcomes-between-posterior-release-sclerotomy-and-conventional-evisceration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669555?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

